Cas no 1038396-93-8 ([1,1'-Biphenyl]-2-amine, 2',3',4'-trifluoro-)

• Product Name: [1,1'-Biphenyl]-2-amine, 2',3',4'-trifluoro-
• CAS No: 1038396-93-8
• MF: C₁₂H₈F₃N
• MW: 223.193833351135
• CID: 5320267
• Update Time: 2025-07-02

[1,1'-Biphenyl]-2-amine, 2',3',4'-trifluoro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-amine, 2',3',4'-trifluoro-

• Inchi： 1S/C12H8F3N/c13-9-6-5-8(11(14)12(9)15)7-3-1-2-4-10(7)16/h1-6H,16H2
• InChI Key： UOQYVGWCVSTAJW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C(F)=C2F)=CC=CC=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-2-amine, 2',3',4'-trifluoro-

Introduction to [1,1'-Biphenyl]-2-amine, 2',3',4'-trifluoro (CAS No. 1038396-93-8)

[1,1'-Biphenyl]-2-amine, 2',3',4'-trifluoro (CAS No. 1038396-93-8) is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its biphenyl core with trifluoromethyl substituents at the 2',3', and 4' positions, exhibits distinct electronic and steric characteristics that make it a valuable intermediate in the synthesis of various advanced materials and bioactive molecules.

The fluorine atoms in [1,1'-Biphenyl]-2-amine, 2',3',4'-trifluoro play a crucial role in modulating the reactivity and stability of the molecule. The presence of these fluorine atoms introduces electron-withdrawing effects, which can influence the electronic properties of the aromatic system. This feature is particularly useful in designing molecules with specific photophysical and photochemical behaviors, making it a candidate for applications in organic electronics and optoelectronic devices.

Recent research has highlighted the compound's potential in the development of novel pharmaceuticals. The trifluoromethyl group is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Studies have demonstrated that [1,1'-Biphenyl]-2-amine, 2',3',4'-trifluoro can serve as a key building block in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, its structural motif has been explored in the development of kinase inhibitors, where the fluorinated aromatic ring contributes to selective binding and improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, [1,1'-Biphenyl]-2-amine, 2',3',4'-trifluoro has shown promise in materials science. The compound's ability to form stable complexes with transition metals has been utilized in catalytic systems. These metal complexes exhibit enhanced catalytic activity in various organic transformations, including cross-coupling reactions and oxidation processes. The fluorinated substituents not only improve the thermal stability of these complexes but also influence their selectivity, making them more efficient catalysts for industrial applications.

The synthesis of [1,1'-Biphenyl]-2-amine, 2',3',4'-trifluoro involves multi-step organic transformations that highlight its synthetic utility. Advanced synthetic methodologies have been developed to introduce the trifluoromethyl groups at specific positions on the biphenyl core with high regioselectivity. These methods often involve palladium-catalyzed cross-coupling reactions and fluorination techniques that leverage the unique reactivity of organometallic intermediates.

One of the most intriguing aspects of [1,1'-Biphenyl]-2-amine, 2',3',4'-trifluoro is its potential role in medicinal chemistry as a scaffold for drug discovery. The combination of electronic and steric effects provided by the trifluoromethyl groups allows for fine-tuning the pharmacological properties of derived compounds. Researchers have utilized computational modeling and high-throughput screening to identify derivatives with enhanced biological activity. These efforts have led to several promising candidates that are currently undergoing further investigation in preclinical studies.

The compound's stability under various conditions makes it an attractive candidate for industrial processes. Its resistance to degradation under thermal and photochemical stress ensures that it can be stored and handled efficiently without significant loss of quality. This stability is particularly important in pharmaceutical manufacturing, where consistent product quality is essential for regulatory compliance and therapeutic efficacy.

Future research directions for [1,1'-Biphenyl]-2-amine, 2',3',4'-trifluoro include exploring its role in green chemistry initiatives. The development of sustainable synthetic routes that minimize waste and energy consumption is a growing concern in chemical manufacturing. Innovations in catalytic systems and solvent-free reactions could enhance the environmental footprint of producing this compound while maintaining high yields and purity.

In conclusion, [1,1'-Biphenyl]-2-amine, 2',3',4'-trifluoro (CAS No. 1038396-93-8) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it a valuable tool for developing new pharmaceuticals, advanced materials, and catalytic systems. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow even further.